Cas no 864926-31-8 (6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-31-8
• MF: C₂₅H₂₄N₂O₆S
• MW: 480.532865524292
• CID: 6295141
• PubChem ID: 4434054
• Update Time: 2025-08-05

6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• F1298-0171
• 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-O-ethyl 3-O-methyl 2-[(3-phenoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• AKOS024604351
• 864926-31-8

• Inchi： 1S/C25H24N2O6S/c1-3-32-25(30)27-13-12-19-20(15-27)34-23(21(19)24(29)31-2)26-22(28)16-8-7-11-18(14-16)33-17-9-5-4-6-10-17/h4-11,14H,3,12-13,15H2,1-2H3,(H,26,28)
• InChI Key： KSKKSTNSNLHHHF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC=C(C=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 480.13550766g/mol
• Monoisotopic Mass: 480.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 122Ų

Additional information on 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Comprehensive Analysis of 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-31-8)

The compound 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-31-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a thieno[2,3-c]pyridine core, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of phenoxybenzamido and dicarboxylate groups further enhances its versatility, enabling interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 864926-31-8 is often queried alongside terms like "synthetic routes," "biological activity," and "structure-activity relationship (SAR)," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the thieno[2,3-c]pyridine scaffold is challenging yet rewarding to construct. The 6-ethyl and 3-methyl substituents introduce steric and electronic effects that influence the compound's reactivity. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to optimize yields, as evidenced by recent publications. These methods align with the growing trend of green chemistry, a hot topic in 2024, where researchers seek eco-friendly alternatives to traditional synthetic protocols.

The phenoxybenzamido moiety in CAS No. 864926-31-8 is another focal point, as it resembles motifs found in commercially successful non-steroidal anti-inflammatory drugs (NSAIDs). This structural similarity has prompted investigations into its COX-2 selectivity, a frequently searched term in pharmacology forums. Additionally, the dicarboxylate groups offer opportunities for salt formation, improving solubility—a critical factor in drug formulation and bioavailability enhancement.

Beyond pharmaceuticals, 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has potential agrochemical applications. Its thienopyridine backbone is structurally analogous to certain pesticide intermediates, sparking interest in its use as a plant growth regulator or herbicide safener. These applications resonate with current searches for "sustainable crop protection" and "low-residue agrochemicals," reflecting global emphasis on food security and environmental safety.

Analytical characterization of CAS No. 864926-31-8 typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques are essential for verifying purity and elucidating degradation pathways, particularly given the compound's sensitivity to hydrolysis and photooxidation. Such stability studies are increasingly relevant as regulatory agencies demand comprehensive impurity profiling data—a trending requirement in ICH guidelines.

In conclusion, 6-ethyl 3-methyl 2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate represents a multifaceted compound bridging medicinal and agricultural sciences. Its CAS No. 864926-31-8 serves as a gateway to cutting-edge research, addressing contemporary challenges like targeted drug delivery and precision agriculture. As synthetic methodologies advance and biological evaluations progress, this molecule may soon transition from laboratory benches to real-world applications, fulfilling its promise as a next-generation bioactive agent.